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Introduction

These application notes provide a comprehensive guide for utilizing Rediocide-C, a potent

natural product, in high-throughput screening (HTS) assays for the discovery of novel cancer

immunotherapeutics. Rediocide-C has been identified as a promising agent that enhances the

tumor-killing activity of Natural Killer (NK) cells by modulating key immune checkpoint

pathways. Specifically, it has been shown to overcome tumor immuno-resistance by

downregulating the expression of CD155 on cancer cells, thereby inhibiting the TIGIT/CD155

signaling axis.[1][2][3] This document outlines the underlying mechanism of action, presents

key quantitative data, and provides detailed protocols for HTS assays to identify and

characterize compounds with similar modes of action.

Mechanism of Action

Rediocide-C enhances the cytotoxic function of NK cells through the following mechanisms:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b8261911#bc-rfq
https://www.researchgate.net/publication/348260612_Targeting_CD155_by_rediocide-A_overcomes_tumour_immuno-resistance_to_natural_killer_cells
https://pubmed.ncbi.nlm.nih.gov/33399495/
https://www.tandfonline.com/doi/full/10.1080/13880209.2020.1865410
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8261911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Downregulation of CD155: Rediocide-C reduces the expression of the immune checkpoint

ligand CD155 on the surface of cancer cells.[1][2][3] CD155 is frequently overexpressed on

various tumors and plays a crucial role in immune evasion.

Inhibition of the TIGIT/CD155 Inhibitory Pathway: By downregulating CD155, Rediocide-C

prevents its engagement with the TIGIT receptor on NK cells. The TIGIT/CD155 interaction

transmits an inhibitory signal that suppresses NK cell-mediated cytotoxicity and cytokine

production.[4][5]

Enhanced NK Cell Effector Functions: Consequently, the blockade of this inhibitory signal

leads to an increase in NK cell-mediated lysis of tumor cells.[1][2][3] This is accompanied by

an increased release of cytotoxic granules containing Granzyme B and enhanced secretion

of the pro-inflammatory cytokine Interferon-gamma (IFN-γ).[1][2][3]

Activation of Protein Kinase C (PKC): Rediocide-C has also been reported to induce the

desensitization of G-protein-coupled receptors through the activation of conventional protein

kinase C (PKC).[3] While the direct link to its immunomodulatory effects requires further

investigation, PKC is a critical signaling node in many cellular processes, including immune

cell activation.

Data Presentation

The following tables summarize the quantitative effects of Rediocide-C on cancer cells and NK

cell function.

Table 1: Effect of Rediocide-C on NK Cell-Mediated Cytotoxicity[1][2][3]

Target Cell
Line

Treatment Concentration % Lysis
Fold Increase
in Lysis

A549 Vehicle - 21.86% -

A549 Rediocide-C 100 nM 78.27% 3.58

H1299 Vehicle - 59.18% -

H1299 Rediocide-C 100 nM 74.78% 1.26
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Table 2: Effect of Rediocide-C on NK Cell Effector Molecule Secretion[1][2][3]

Target Cell
Line

Treatment Concentration Analyte
% Increase /
Fold Increase

A549 Rediocide-C 100 nM Granzyme B 48.01%

H1299 Rediocide-C 100 nM Granzyme B 53.26%

A549 Rediocide-C 100 nM IFN-γ 3.23-fold

H1299 Rediocide-C 100 nM IFN-γ 6.77-fold

Table 3: Effect of Rediocide-C on CD155 Expression[1][2][3]

Target Cell Line Treatment Concentration
% Downregulation
of CD155

A549 Rediocide-C 100 nM 14.41%

H1299 Rediocide-C 100 nM 11.66%
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Experimental Protocols

Protocol 1: High-Throughput Screening for NK Cell-Mediated Cytotoxicity (Calcein-AM Release

Assay)

This assay identifies compounds that enhance the ability of NK cells to lyse tumor cells.

Materials:

Target Cells: A549 or H1299 cells (or other tumor cell line with high CD155 expression).

Effector Cells: Primary human NK cells, isolated from PBMCs and expanded.[6][7][8]

Culture Medium: RPMI-1640 with 10% FBS, 1% Penicillin-Streptomycin.

Reagents: Calcein-AM, Triton X-100 (for maximum lysis control), Rediocide-C (as a positive

control), compound library.

Equipment: 384-well U-bottom plates, multichannel pipettes, automated liquid handler,

fluorescence plate reader (Excitation: 485 nm, Emission: 538 nm).

Methodology:

Target Cell Labeling: a. Harvest target cells and resuspend at 1 x 10^6 cells/mL in serum-

free medium. b. Add Calcein-AM to a final concentration of 2 µg/mL. c. Incubate for 1 hour at

37°C, with occasional shaking. d. Wash cells three times with complete culture medium to

remove excess dye. e. Resuspend labeled target cells at 2 x 10^5 cells/mL in complete

medium.

Assay Plate Preparation: a. Using an automated liquid handler, dispense 25 µL of labeled

target cells into each well of a 384-well plate (5,000 cells/well). b. Add compounds from the

library to the desired final concentration (e.g., 10 µM). Include wells for vehicle control

(DMSO), maximum lysis (Triton X-100), and positive control (Rediocide-C, 100 nM).

Effector Cell Addition: a. Prepare expanded NK cells at 1 x 10^6 cells/mL. b. Add 25 µL of NK

cells to each well (25,000 cells/well), achieving an Effector:Target (E:T) ratio of 5:1. c. For

spontaneous release control wells, add 25 µL of medium instead of NK cells.
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Incubation and Measurement: a. Centrifuge the plate at 100 x g for 1 minute to facilitate cell

contact. b. Incubate for 4 hours at 37°C in a 5% CO2 incubator. c. After incubation,

centrifuge the plate at 200 x g for 5 minutes. d. Transfer 25 µL of supernatant to a new 384-

well flat-bottom black plate. e. Read fluorescence using a plate reader.

Data Analysis: a. Calculate the percentage of specific lysis using the formula: % Specific

Lysis = [(Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous

Release)] x 100 b. Identify hits as compounds that significantly increase specific lysis

compared to the vehicle control.

Protocol 2: Secondary Assay - CD155 Expression by High-Throughput Flow Cytometry

This assay validates whether hit compounds act by downregulating CD155 on tumor cells.

Materials:

Target Cells: A549 or H1299 cells.

Reagents: Hit compounds, Rediocide-C, PE-conjugated anti-human CD155 antibody,

viability dye (e.g., 7-AAD).

Equipment: 96-well U-bottom plates, flow cytometer with a high-throughput sampler.

Methodology:

Cell Plating and Treatment: a. Seed 5 x 10^4 tumor cells per well in a 96-well plate. b. Allow

cells to adhere overnight. c. Treat cells with various concentrations of hit compounds for 24

hours. Include vehicle and positive controls.

Staining: a. Harvest cells using a non-enzymatic cell dissociation buffer. b. Transfer cells to a

96-well U-bottom plate and wash with FACS buffer (PBS + 2% FBS). c. Resuspend cells in

50 µL of FACS buffer containing the anti-CD155 antibody and viability dye. d. Incubate for 30

minutes at 4°C in the dark. e. Wash cells twice with FACS buffer.

Acquisition and Analysis: a. Resuspend cells in 100 µL of FACS buffer. b. Acquire data on a

flow cytometer. c. Analyze the median fluorescence intensity (MFI) of CD155 on the live cell
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population. d. Determine the dose-dependent effect of the compounds on CD155

expression.

Protocol 3: Secondary Assay - IFN-γ Secretion by ELISA

This assay confirms the enhanced effector function of NK cells upon treatment with hit

compounds.

Materials:

Cells: Expanded NK cells and target tumor cells.

Reagents: Hit compounds, Rediocide-C, Human IFN-γ ELISA kit.

Equipment: 96-well flat-bottom plates, plate reader.

Methodology:

Co-culture Setup: a. In a 96-well plate, co-culture 5 x 10^4 NK cells with 5 x 10^4 target cells

(E:T ratio of 1:1) in a total volume of 200 µL. b. Add hit compounds at various concentrations.

Include vehicle and positive controls.

Incubation and Supernatant Collection: a. Incubate the co-culture for 24 hours at 37°C. b.

Centrifuge the plate at 300 x g for 5 minutes. c. Carefully collect the supernatant without

disturbing the cell pellet.

ELISA: a. Perform the IFN-γ ELISA on the collected supernatants according to the

manufacturer's instructions. b. Read the absorbance on a plate reader.

Data Analysis: a. Calculate the concentration of IFN-γ in each sample based on the standard

curve. b. Identify compounds that significantly increase IFN-γ secretion compared to the

vehicle control.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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